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For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical validation of the performance claims associated with

TEGOSOFT® 189 (INCI: PEG-6 Caprylic/Capric Glycerides). Through a comparative analysis

with commonly used alternatives, this document aims to equip researchers, scientists, and drug

development professionals with the data necessary to make informed decisions in formulation

development. The information presented is based on publicly available experimental data.

Executive Summary
TEGOSOFT® 189 is a versatile non-ionic surfactant widely employed in the cosmetic and

pharmaceutical industries as a solubilizer, emulsifier, and emollient. This guide critically

examines its performance in these key functional areas against other industry-standard and

emerging alternatives. The comparative data suggests that while TEGOSOFT® 189 is a

competent and gentle ingredient, particularly effective in micellar cleansers, other options may

offer superior performance in specific applications such as solubilizing certain active

ingredients or meeting demands for "natural" formulations.

Comparative Performance Data
The following tables summarize the available quantitative data comparing TEGOSOFT® 189

with alternative ingredients across various performance parameters.
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The ability of a solubilizer to incorporate a lipophilic substance into an aqueous system is a

critical performance indicator. The following data is derived from a study investigating the

dermal delivery of Niacinamide.

Table 1: Solubility of Niacinamide in Various Solvents (% w/v)

Solvent System Niacinamide Solubility (% w/v)

TEGOSOFT® 189 (PEG-6 Caprylic/Capric

Glycerides)
5.6 ± 0.3[1]

Propylene Glycol (PG) Higher than TEGOSOFT® 189[1]

Transcutol® P (TC) Higher than TEGOSOFT® 189[1]

Dimethyl Isosorbide (DMI) Higher than TEGOSOFT® 189[1]

PEG 400 Higher than TEGOSOFT® 189[1]

PG:TEGOSOFT® 189 (50:50) 25.4 ± 0.1

PEG 400:TEGOSOFT® 189 (50:50) 15.0 ± 1.0

Note: Specific solubility values for PG, TC, DMI, and PEG 400 were not provided in the

summarized text but were indicated to be significantly higher than neat TEGOSOFT® 189.

Skin Permeation and Retention
Effective dermal delivery often requires a balance between skin permeation and retention of the

active ingredient.

Table 2: Dermal Delivery of Niacinamide (24h in-vitro study)
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Vehicle
Cumulative Permeation
(µg/cm²)

Skin Retention (%)

PG:TEGOSOFT® 189 (50:50) 4.9 ± 1.1 27.4 ± 4.6

PEG 400:TEGOSOFT® 189

(50:50)
3.0 ± 0.3 Not specified

Neat Propylene Glycol (PG) 46.0
Lower than PG:TEGOSOFT®

189[1]

Neat Transcutol® P (TC) 95.1 Lower than PEG 400:TC

Neat Dimethyl Isosorbide

(DMI)
103.6 Lower than PEG 400:DMI

Neat PEG 400 No permeation Not specified

Irritation Potential
The potential for an ingredient to cause skin or eye irritation is a crucial safety and performance

parameter. The Hen's Egg Test-Chorioallantoic Membrane (HET-CAM) assay is a common in-

vitro method to assess irritation potential.

Table 3: Comparative Irritation Scores (HET-CAM Assay)

Substance (at 4 wt%) Irritation Score (IS) Irritation Classification

TEGOSOFT® 189 (PEG-6

Caprylic/Capric Glycerides)
14.1 Severe Irritant

Polyglyceryl-10 Monocaprylate 8.4 Moderate Irritant

Olive Oil PEG-8 Esters 8.2 Moderate Irritant

Poloxamer 184
Lower than other tested

samples
Not specified

0.9 wt% NaCl solution Not specified Negative Control

0.1 mol/L NaOH solution Not specified Positive Control
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Cleansing Efficacy
Cleansing efficacy is a key performance metric for ingredients used in products like micellar

water and makeup removers.

Table 4: In-vitro Makeup Removal Efficacy against Pen Eyeliner

Cleansing Agent In-vitro Cleansing Efficacy

TEGOSOFT® 189 (PEG-6 Caprylic/Capric

Glycerides)
Good

Polyglyceryl-10 Monocaprylate Much better than TEGOSOFT® 189

Experimental Protocols
Niacinamide Solubility and Dermal Delivery
A detailed protocol for the solubility and in-vitro dermal delivery studies of Niacinamide can be

found in the publication by Moghimipour et al. (2020). The key aspects of the methodology are

outlined below.

Excess Niacinamide was added to each solvent system and shaken for 48 hours at room

temperature. The samples were then centrifuged, and the supernatant was diluted and

analyzed by a validated HPLC method to determine the concentration of dissolved

Niacinamide.

Full-thickness porcine ear skin was used as a model membrane in Franz diffusion cells. A finite

dose (5 µL/cm²) of the Niacinamide-containing formulation was applied to the skin surface. The

receptor phase was sampled at predetermined time intervals over 24 hours and analyzed by

HPLC to determine the cumulative permeation of Niacinamide. At the end of the study, the skin

was processed to extract and quantify the amount of Niacinamide retained within the tissue.

HET-CAM Irritation Assay
The HET-CAM assay was performed to evaluate the irritation potential of the test substances.

Fertilized hen's eggs were incubated for 9 days. On the 10th day, the chorioallantoic membrane

(CAM) was exposed. The test substance was applied to the CAM, and the membrane was
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observed for 5 minutes for the occurrence of hemorrhage, lysis, and coagulation. The time

taken for each of these events to occur was recorded and used to calculate the Irritation Score

(IS).

In-vitro Cleansing Efficacy
The in-vitro cleansing efficacy was evaluated by applying a standardized amount of pen

eyeliner to a substrate. The substrate was then subjected to a standardized cleansing protocol

using the test formulations. The amount of makeup removed was quantified to determine the

cleansing efficacy.

Visualizing Performance and Selection Pathways
Solubilizer Selection Workflow
The selection of an appropriate solubilizer is a multi-faceted process that involves balancing

efficacy, safety, and formulation aesthetics. The following diagram illustrates a typical workflow

for selecting a solubilizer.
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Define Formulation Requirements
(e.g., clarity, active to be solubilized, desired skin feel)

Identify Potential Solubilizers
(e.g., TEGOSOFT® 189, Polysorbates, Polyglyceryl Esters)

Screen for Solubilization Efficacy
(Determine Solubilizer:Oil Ratio)

Assess Safety Profile
(Irritation Potential, Sensitization)

Evaluate Sensory Characteristics
(Tackiness, After-feel)

Conduct Stability Testing
(Temperature, pH, Light)

Select Optimal Solubilizer

Click to download full resolution via product page

Caption: A workflow for selecting a suitable solubilizer.

Comparative Performance Overview
The following diagram provides a high-level comparison of TEGOSOFT® 189 against its

alternatives based on the available data.
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TEGOSOFT® 189

Alternatives

TEGOSOFT® 189
(PEG-6 Caprylic/Capric Glycerides)

Polyglyceryl-10 MonocaprylateLower Irritation
Better Makeup Removal

Polysorbate 80Higher Solubilizing Power (General)

Olivem 300

Natural Alternative (Non-Micellar)
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Caption: Performance comparison of TEGOSOFT® 189.

Conclusion
TEGOSOFT® 189 (PEG-6 Caprylic/Capric Glycerides) is a well-established ingredient with a

documented performance profile as a solubilizer, emulsifier, and emollient. The available data

indicates that while it is effective, particularly in cleansing formulations, alternative ingredients

may offer advantages in specific areas. For instance, Polyglyceryl-10 Monocaprylate has

demonstrated lower irritation potential and superior makeup removal efficacy. For solubilizing

challenging actives, traditional non-ionic surfactants like Polysorbate 80 may provide higher

efficacy.

The choice of ingredient will ultimately depend on the specific requirements of the formulation,

including the desired performance, safety profile, and marketing claims (e.g., "natural" or "PEG-

free"). This guide provides a starting point for a data-driven approach to ingredient selection. It

is recommended that formulators conduct their own studies to validate the performance of any

ingredient within their specific formulation matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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